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Compound of Interest

Compound Name: Bamea-O16B

Cat. No.: B8192606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability characteristics

of Bamea-O16B, a bioreducible ionizable cationic lipid crucial for the formulation of lipid

nanoparticles (LNPs) for nucleic acid delivery. The information presented herein is curated for

researchers, scientists, and professionals in the field of drug development to facilitate its

effective use in preclinical and clinical research.

Core Characteristics of Bamea-O16B
Bamea-O16B is a key excipient in the development of non-viral vectors for gene therapies,

particularly those utilizing CRISPR/Cas9 systems. Its unique bioreducible properties, owing to

the presence of disulfide bonds, are designed to ensure the efficient release of encapsulated

mRNA or other nucleic acids within the reductive intracellular environment of target cells[1][2].

Solubility Profile
The solubility of Bamea-O16B is a critical parameter for its handling, formulation, and in vivo

performance. The following tables summarize the available quantitative data on its solubility in

various solvents and formulations.

Solubility in Organic Solvents
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

Ethanol ~100 ~89.69
Ultrasonic assistance

may be needed

Dimethyl Sulfoxide

(DMSO)
≥ 100 ≥ 89.69

Hygroscopic; use

freshly opened

Methyl Acetate 10 -
As supplied by some

vendors

Solubility in In Vivo Formulations

Formulation
Concentration
(mg/mL)

Molar
Concentration
(mM)

Solution
Appearance

10% EtOH + 40%

PEG300 + 5%

Tween80 + 45%

Saline

≥ 2.5 ≥ 2.24 Clear solution

10% EtOH + 90%

(20% SBE-β-CD in

Saline)

2.5 2.24 Suspension

10% EtOH + 90%

Corn Oil
≥ 2.5 ≥ 2.24 Clear solution

"≥" indicates that the saturation point was not reached at this concentration.

Experimental Protocol: General Method for Determining
Lipid Solubility
While the specific, validated protocols for determining the solubility of Bamea-O16B are not

publicly available, a general method based on standard practices in lipid chemistry is provided
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below. This protocol is for informational purposes and should be adapted and validated for

specific experimental conditions.

Objective: To determine the solubility of Bamea-O16B in a given organic solvent.

Materials:

Bamea-O16B

Selected organic solvent (e.g., Ethanol, HPLC grade)

Analytical balance

Vortex mixer

Water bath sonicator

Centrifuge

HPLC system with a suitable detector (e.g., ELSD or CAD) or a gravimetric analysis setup

Procedure:

Preparation of Stock Solutions: Prepare a high-concentration stock solution of Bamea-O16B
in the chosen solvent.

Serial Dilutions: Create a series of dilutions from the stock solution.

Equilibration: Add an excess amount of Bamea-O16B to a known volume of the solvent in a

sealed vial. The mixture is then agitated (e.g., using a vortex mixer and/or sonicator) and

allowed to equilibrate at a controlled temperature for a specified period (e.g., 24-48 hours) to

ensure saturation.

Separation of Undissolved Lipid: Centrifuge the saturated solution at high speed to pellet the

undissolved lipid.

Quantification: Carefully collect the supernatant and determine the concentration of the

dissolved Bamea-O16B using a validated analytical method such as HPLC or by gravimetric
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analysis after solvent evaporation.

Data Analysis: The solubility is expressed as the concentration of Bamea-O16B in the

saturated solution (e.g., in mg/mL).

Stability Characteristics
The stability of Bamea-O16B is paramount for ensuring the integrity, efficacy, and safety of the

final LNP formulation. The following sections detail the storage recommendations and a

general protocol for assessing stability.

Storage and Handling Recommendations
Form

Storage
Temperature

Duration Notes

Pure (as supplied) -20°C ≥ 2 years
Store in a dry, dark

place.

In Solvent -80°C Up to 6 months

Store under an inert

atmosphere (e.g.,

nitrogen).

In Solvent -20°C Up to 1 month
Store under an inert

atmosphere.

During Shipping Ambient A few weeks
Stable for short

durations.

Experimental Protocol: General Stability-Indicating
Method
A specific, validated stability-indicating assay for Bamea-O16B is not publicly available. The

following is a generalized protocol for assessing the stability of lipid excipients, which should be

adapted and validated.

Objective: To evaluate the chemical stability of Bamea-O16B under various conditions over

time.
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Materials:

Bamea-O16B samples

Controlled environment chambers (for temperature and humidity)

Analytical instrumentation (e.g., HPLC-MS, GC-MS)

Appropriate solvents and reagents

Procedure:

Sample Preparation: Prepare multiple aliquots of Bamea-O16B in the desired form (e.g.,

pure, in solution).

Stress Conditions: Expose the samples to a range of stress conditions as per ICH guidelines

(e.g., elevated temperature, humidity, light exposure, oxidative stress).

Time Points: At predetermined time points, withdraw samples for analysis.

Analysis: Use a validated stability-indicating analytical method, such as reverse-phase HPLC

with mass spectrometry, to separate and quantify Bamea-O16B and its potential degradation

products.

Data Evaluation: Monitor the decrease in the concentration of Bamea-O16B and the

increase in any degradation products over time. The stability is then reported based on the

rate of degradation under the tested conditions.

Application in Lipid Nanoparticle (LNP) Formulation
Bamea-O16B is a critical component in the formulation of LNPs for the delivery of mRNA. The

following protocol is adapted from the study by Liu et al. (2019), which first described the use of

Bamea-O16B for CRISPR/Cas9 genome editing.

Experimental Protocol: LNP Formulation for mRNA
Delivery
Objective: To formulate Bamea-O16B-containing LNPs encapsulating mRNA.
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Materials:

Bamea-O16B

DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

Cholesterol

DMG-PEG2000 (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000)

Ethanol

mRNA (e.g., Cas9 mRNA, sgRNA) in an appropriate buffer (e.g., citrate buffer, pH 4.0)

Microfluidic mixing device

Procedure:

Lipid Stock Preparation: Dissolve Bamea-O16B, DSPC, cholesterol, and DMG-PEG2000 in

ethanol at a specific molar ratio (e.g., 50:10:38.5:1.5).

mRNA Solution Preparation: Dilute the mRNA to the desired concentration in an acidic

aqueous buffer.

Microfluidic Mixing: Concurrently flow the lipid-ethanol solution and the mRNA-aqueous

solution through a microfluidic mixing device at a defined flow rate ratio (e.g., 3:1 aqueous to

organic). The rapid mixing leads to the self-assembly of LNPs with encapsulated mRNA.

Dialysis/Purification: Dialyze the resulting LNP suspension against a suitable buffer (e.g.,

PBS, pH 7.4) to remove ethanol and non-encapsulated components.

Characterization: Characterize the formulated LNPs for particle size, polydispersity index

(PDI), zeta potential, and mRNA encapsulation efficiency.

Role in CRISPR/Cas9 Gene Editing
Bamea-O16B-formulated LNPs serve as a vehicle to co-deliver Cas9 mRNA and single-guide

RNA (sgRNA) to target cells. Once inside the cell, the mRNA is translated into Cas9 protein,
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which then complexes with the sgRNA to perform gene editing.

LNP Formulation

Cellular Delivery & Release
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Bamea-O16B LNP-mediated CRISPR/Cas9 Gene Editing Workflow.

Bamea-O16B Enabled Delivery and Gene Editing
Pathway
The journey of Bamea-O16B from a formulation component to enabling gene editing involves

several key steps, from LNP formation to the eventual modification of the target gene.

Extracellular Intracellular Nuclear

Bamea-O16B LNP
(Cas9 mRNA + sgRNA) Endosomal Uptake Payload Release

(Disulfide Reduction)
mRNA Translation

(Cas9 Protein Synthesis) Cas9/sgRNA RNP Assembly Nuclear Import & DNA Targeting DNA Cleavage Gene Editing via Cellular Repair

Click to download full resolution via product page

Cellular and Nuclear Pathway of Bamea-O16B LNP for Gene Editing.

CRISPR/Cas9 Mechanism of Action
Bamea-O16B facilitates the delivery of the components necessary for the CRISPR/Cas9

system to function. The core mechanism involves the targeted cleavage of DNA followed by

cellular repair.
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Cellular DNA Repair Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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